Cas no 59025-15-9 (5-Pyrimidinecarboxaldehyde, hexahydro-4,6-dioxo-2-thioxo-)

• Product Name: 5-Pyrimidinecarboxaldehyde, hexahydro-4,6-dioxo-2-thioxo-
• CAS No: 59025-15-9
• MF: C₅H₄N₂O₃S
• MW: 172.161859512329
• CID: 1615461
• Update Time: 2024-09-13

5-Pyrimidinecarboxaldehyde, hexahydro-4,6-dioxo-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde, hexahydro-4,6-dioxo-2-thioxo-

• Inchi： 1S/C5H4N2O3S/c8-1-2-3(9)6-5(11)7-4(2)10/h1-2H,(H2,6,7,9,10,11)
• InChI Key： CZGBDNKREYSBCD-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=O)C(C=O)C(=O)N1

Computed Properties

• Exact Mass: 171.99432

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• PSA: 75.27
• pka: 0.60±0.20(Predicted)